Cas no 73262-66-5 (Benzoic acid,2-amino-3-methyl-, propyl ester)

• Product Name: Benzoic acid,2-amino-3-methyl-, propyl ester
• CAS No: 73262-66-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 551905
• Update Time: 2024-03-05

Benzoic acid,2-amino-3-methyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3-methyl-, propyl ester
• Propyl2-amino-3-methylbenzoate
• Benzoic acid, 2-amino-3-methyl-, propyl ester (9CI)

• Inchi： 1S/C11H15NO2/c1-3-7-14-11(13)9-6-4-5-8(2)10(9)12/h4-6H,3,7,12H2,1-2H3
• InChI Key： SJEGEECYOWNDJI-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=CC(C)=C1N

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2